Cas no 80233-96-1 (1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-)

1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo- Properties

Names and Identifiers

• 1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-
• 4,4,5,5,6,6,7,7,7-nonafluoro-2-iodoheptan-1-ol
• 1-Heptanol,4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo
• 3-Nonafluorobutyl-2-iodopropanol
• PC5906GB
• 3-perfluorobutyl-2-iodopropanol
• DTXSID20895238
• FT-0616270
• AKOS025310474
• 2-Iodo-1H,1H,2H,3H,3H-nonafluoroheptan-1-ol
• HWYUEAAHUZJSMM-UHFFFAOYSA-N
• SCHEMBL5351628
• 4,4,5,5,6,6,7,7,7-nonakis(fluoranyl)-2-iodanyl-heptan-1-ol
• 4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-1-heptanol
• MFCD00236068
• NS00109662
• 80233-96-1
• 2-iodo-4,4,5,5,6,6,7,7,7-nonafluoroheptanol
• A839870
• 1-Heptanol, 4,4,5,5,6,6,7,7,7-nonafluoro-2-iodo-
• +Expand

• MDL： MFCD00236068
• InChIKey： HWYUEAAHUZJSMM-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H6F9IO/c8-4(9,1-3(17)2-18)5(10,11)6(12,13)7(14,15)16/h3,18H,1-2H2
• SMILES： C(C(CO)I)C(C(C(C(F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 403.93200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 5
• Monoisotopic Mass: 403.932
• Heavy Atom Count: 18
• Complexity: 287
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• LogP: 3.64060
• PSA: 20.23000
• Refractive Index: 1.403
• Density: 1.972